[14-Methyl-5-(4-methylphenyl)-7-{[(2-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [14-methyl-5-(4-methylphenyl)-7-[(2-methylphenyl)methylsulfanyl]-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H25N3O2S/c1-16-8-10-19(11-9-16)25-29-26-23(12-22-21(14-31)13-28-18(3)24(22)32-26)27(30-25)33-15-20-7-5-4-6-17(20)2/h4-11,13,31H,12,14-15H2,1-3H3
• InChI Key: LVQGQIYLKMELEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC5=CC=CC=C5C
• Molecular Formula: C27H25N3O2S
• Molecular Weight: 455.6 g/mol

Description

[14-Methyl-5-(4-methylphenyl)-7-{[(2-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C27H25N3O2S and its molecular weight is 455.58. The purity is usually 95%.
BenchChem offers high-quality [14-Methyl-5-(4-methylphenyl)-7-{[(2-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [14-Methyl-5-(4-methylphenyl)-7-{[(2-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Catalyst- and Solvent-Free Synthesis : An efficient approach for the synthesis of heterocyclic compounds using microwave-assisted techniques under catalyst- and solvent-free conditions has been developed, demonstrating the importance of these methodologies in creating novel compounds with potential applications in various fields, including pharmaceuticals and materials science (Moreno-Fuquen et al., 2019).

• Intramolecular Hydroamination : Research on the intramolecular hydroamination of triazacyclononane derivatives underscores the utility of such reactions in generating new cyclic compounds, which could have implications for the synthesis of complex molecules with biological activity (Baker et al., 2000).

• Bohlmann-Rahtz Heteroannulation : The synthesis of dimethyl sulfomycinamate through Bohlmann-Rahtz heteroannulation highlights the potential for constructing complex molecules from simpler precursors, offering pathways for the creation of bioactive molecules (Bagley et al., 2005).

Reactivity and Applications

• Chemo-, Regio-, and Stereoselectivity : Studies on the acid-catalyzed hydromethoxylation of phenyl sulfones reveal insights into the chemo-, regio-, and stereoselectivity of such reactions, which are crucial for designing synthetic routes to target molecules with precise configurations (Vasin et al., 2010).

• X-Ray Structural and Theoretical Studies : The combination of crystallographic analysis and theoretical studies (e.g., DFT calculations) offers deep insights into the molecular structures and reactivity of novel compounds, facilitating the design of molecules with desired properties and functions (Moreno-Fuquen et al., 2019).